Cas no 6113-65-1 (N-[(4-methoxyphenyl)methyl]-2-nitroaniline)

• Product Name: N-[(4-methoxyphenyl)methyl]-2-nitroaniline
• CAS No: 6113-65-1
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD02039489
• CID: 491020
• PubChem ID: 2920606
• Update Time: 2025-09-27

N-[(4-methoxyphenyl)methyl]-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-methoxy-N-(2-nitrophenyl)-
• N-[(4-methoxyphenyl)methyl]-2-nitroaniline
• 6F-382S
• Oprea1_322837
• N-(4-methoxybenzyl)-2-nitroaniline
• N-(4-Methoxyphenylmethyl)-2-nitroaniline
• MFCD02039489
• SCHEMBL7318993
• DTXSID80387821
• KLPVHDQLXCJUOA-UHFFFAOYSA-N
• AKOS001744812
• Cambridge id 6956227
• CS-0314659
• 6113-65-1
• SR-01000529470
• SR-01000529470-1
• F0908-4642

• MDL： MFCD02039489
• Inchi： 1S/C14H14N2O3/c1-19-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16(17)18/h2-9,15H,10H2,1H3
• InChI Key： KLPVHDQLXCJUOA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.10052
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 419.8±30.0 °C at 760 mmHg
• Flash Point: 207.7±24.6 °C
• PSA: 64.4
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-[(4-methoxyphenyl)methyl]-2-nitroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines